Cas no 2138552-86-8 (4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138552-86-8
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 6084596
• PubChem ID: 165746991
• Update Time: 2025-10-29

4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol
• 2138552-86-8
• EN300-1155673
• 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C13H24O/c1-10(2)9-12(4)13(14)7-5-11(3)6-8-13/h5,7,10-12,14H,6,8-9H2,1-4H3
• InChI Key： WFRGFJPAMFGUKP-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)C(C)CC(C)C

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol

Chemical Profile of 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138552-86-8)

4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138552-86-8, is a complex organic compound with a distinctive molecular structure that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. The compound features a cyclohexene core substituted with a 4-methylpentan-2-yl side chain, which contributes to its unique chemical properties and potential biological activities. This introduction delves into the structural characteristics, synthesis methods, pharmacological relevance, and recent research applications of this compound.

The molecular formula of 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol is C₁₁H₁₈O, indicating a non-aromatic hydrocarbon with an oxygen atom incorporated into the ring system. The presence of a double bond in the cyclohexane ring and the branched alkyl group enhances its reactivity, making it a valuable intermediate in organic synthesis. The compound’s stereochemistry, particularly the configuration around the cyclohexene double bond, plays a crucial role in determining its interaction with biological targets.

The synthesis of 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol involves multi-step organic reactions, typically starting from readily available precursors such as cyclohexanone and 4-methylpentanediol. One common synthetic route involves the Friedel-Crafts alkylation of cyclohexanone followed by reduction and subsequent functional group transformations to introduce the 4-methylpentan-2-yl moiety. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been optimized to improve yield and purity, making the compound more accessible for further applications.

Pharmacologically, 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol has shown promise as a lead compound in drug discovery efforts. Its structural motif is reminiscent of several bioactive molecules known for their therapeutic effects. Recent studies have highlighted its potential role as an intermediate in the synthesis of novel compounds targeting neurological disorders. The compound’s ability to interact with specific enzymes and receptors has been explored in vitro, suggesting possible applications in modulating metabolic pathways relevant to neurodegenerative diseases.

Moreover, the 4-methylpentan-2-yl substituent in 4-Methyl-1-(4-methylpentan-2-yl)cyclohex-2-en-1-ol contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. This property has been investigated in preclinical models to assess its potential as a prodrug or adjuvant in formulations designed for enhanced bioavailability. Researchers have also explored its interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism, to predict its pharmacokinetic behavior.

In recent years, computational chemistry has played a significant role in understanding the behavior of 4-Methyl-1-(4-methylpentan-2-y)cyclohexenecarboxylic acid, its derivatives, and analogs. Molecular modeling studies have provided insights into how structural modifications influence binding affinity and selectivity. These findings have guided medicinal chemists in designing more effective derivatives with improved pharmacological profiles. Additionally, high-throughput screening techniques have been employed to identify new scaffolds based on this core structure, accelerating the discovery process.

The environmental impact and safety profile of 4-Methyl-l-(l-methylethyl)-cyclopentene-l-one (a related compound) have also been studied as part of broader research initiatives. While direct comparisons with CAS No. 2138552-l8-l are limited due to structural differences, these studies underscore the importance of evaluating chemical stability, degradation pathways, and potential ecological effects before large-scale applications. Such considerations are integral to sustainable chemical development and ensure that advancements in pharmaceutical chemistry align with environmental stewardship principles.

The future direction of research on CAS No. 21385528618 is likely to focus on expanding its therapeutic applications through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As computational tools become more sophisticated, virtual screening methods will further streamline the identification of promising candidates for experimental validation.

In conclusion,CAS No 21385528618 represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic methodologies make it a valuable asset for developing new therapeutics. Continued investigation into its biological activities and pharmacokinetic properties will undoubtedly contribute to future medical breakthroughs.